Cas no 893753-19-0 (6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 893753-19-0
• MF: C₁₈H₁₅F₃N₂O₂S
• MW: 380.384113550186
• CID: 5423284
• Update Time: 2025-10-28

6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethoxyphenyl)-2-prop-2-enylsulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C18H15F3N2O2S/c1-4-7-26-17-12(10-22)13(18(19,20)21)9-14(23-17)11-5-6-15(24-2)16(8-11)25-3/h4-6,8-9H,1,7H2,2-3H3
• InChI Key： JGFUBAQTWVOHDE-UHFFFAOYSA-N
• SMILES： C1(SCC=C)=NC(C2=CC=C(OC)C(OC)=C2)=CC(C(F)(F)F)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

6-(3,4-Dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile: A Comprehensive Overview

The compound CAS No 893753-19-0, also known as 6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound has garnered significant attention in the scientific community due to its unique chemical properties and promising biological activity. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its applications.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. Attached to this ring are several substituents that contribute to its functional diversity. The 6-(3,4-dimethoxyphenyl) group introduces electronic effects and enhances the molecule's stability. The presence of the prop-2-en-1-ylsulfanyl group adds a sulfur-containing moiety, which is known to influence reactivity and bioavailability. Additionally, the trifluoromethyl group imparts strong electron-withdrawing effects, further modulating the compound's chemical behavior.

Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for precise control over the molecular architecture, ensuring high yields and purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of this compound has been a focal point of recent investigations. In vitro assays have demonstrated its potential as a kinase inhibitor, suggesting applications in oncology and inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting neurodegenerative disorders.

In terms of material science applications, this compound exhibits interesting electronic properties that make it suitable for use in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been leveraged in the development of advanced materials for photovoltaic devices and light-emitting diodes (LEDs). Recent breakthroughs in thin-film deposition techniques have further enhanced its performance in these applications.

The environmental impact of this compound has also been evaluated. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and degradation pathways.

In conclusion, CAS No 893753-19-0, or 6-(3,4-dimethoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile, represents a versatile molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing scientific innovation.